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Compound of Interest

Compound Name: Cyanogen chloride

Cat. No.: B1212222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for

cyanogen chloride (CNCl). The information is presented in a clear and concise format, with a

focus on quantitative data, experimental methodologies, and visual representations of key

chemical processes.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of cyanogen chloride in

the gaseous and solid states. This data is essential for understanding the compound's stability,

reactivity, and energy changes during chemical transformations.

Table 1: Standard Molar Enthalpy of Formation, Entropy, and Heat Capacity of Gaseous

Cyanogen Chloride
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Property Value Units Source

Standard Molar

Enthalpy of Formation

(ΔfH°gas)

137.95 kJ/mol

32.971 kcal/mol

Standard Molar

Entropy (S°gas, 1 bar)
236.33 J/molK

56.484 cal/molK

Molar Heat Capacity

(Cp)
See Table 3 J/mol*K

Table 2: Standard Molar Enthalpy of Formation of Solid Cyanogen Chloride

Property Value Units Method Source

Standard Molar

Enthalpy of

Formation

(ΔfH°solid)

137.8 ± 4.2 kJ/mol
Heat of

Hydrolysis

Table 3: Gas Phase Heat Capacity (Shomate Equation Parameters)

The heat capacity (Cp) of gaseous cyanogen chloride can be calculated using the Shomate

equation: Cp° = A + Bt + Ct² + D*t³ + E/t² where t = temperature (K) / 1000.

Temperatur
e Range (K)

A B C D E

298 - 600 18.92302 135.0231 -199.8630 114.0684 0.074149

600 - 6000 54.95642 5.935297 -1.087673 0.082180 -2.019144

Experimental Protocols
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The determination of the thermochemical data presented above relies on precise experimental

methodologies. While detailed, step-by-step protocols from the original publications were not

available in the search results, the following outlines the general principles of the key

experimental techniques employed.

Determination of Enthalpy of Formation:

The standard enthalpy of formation of solid cyanogen chloride was determined by measuring

its heat of hydrolysis. This calorimetric method involves reacting a known amount of cyanogen
chloride with water and measuring the heat evolved or absorbed during the reaction. The

enthalpy of formation can then be calculated using Hess's Law, which states that the total

enthalpy change for a reaction is independent of the pathway taken. The foundational work in

this area was conducted by Lord and Woolf in 1954 and later reanalyzed by Cox and Pilcher in

1970.

A general workflow for determining the heat of hydrolysis involves:

Calorimeter Calibration: The heat capacity of the calorimeter is determined using a

substance with a known heat of reaction.

Sample Reaction: A precisely weighed sample of cyanogen chloride is introduced into the

calorimeter containing a known volume of water.

Temperature Measurement: The change in temperature of the water is carefully measured.

Calculation: The heat of reaction is calculated from the temperature change and the heat

capacity of the calorimeter. This value is then used in conjunction with the known enthalpies

of formation of the other reactants and products to determine the enthalpy of formation of

cyanogen chloride.

Measurement of Heat Capacity:

The heat capacity of gaseous cyanogen chloride has been determined over a wide range of

temperatures. These measurements are typically carried out using techniques such as:

Adiabatic Calorimetry: In this method, a known quantity of heat is supplied to a sample in a

thermally isolated container (calorimeter), and the resulting temperature increase is
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measured.

Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of

temperature.

Determination of Standard Entropy:

The standard entropy of a substance is typically determined by measuring the heat capacity at

various temperatures down to as close to absolute zero as possible. The entropy is then

calculated using the third law of thermodynamics, which states that the entropy of a perfect

crystal at absolute zero is zero. The entropy at a given temperature is the integral of (Cp/T)dT

from 0 K to that temperature.

Key Chemical Reactions and Pathways
Cyanogen chloride participates in several important chemical reactions, which are visualized

below.

1. Synthesis of Cyanogen Chloride

Cyanogen chloride can be synthesized through the chlorination of sodium cyanide. This

reaction proceeds through a cyanogen intermediate.

Sodium Cyanide (NaCN)

Cyanogen ((CN)2)

+ Cl2

Chlorine (Cl2)

Sodium Chloride (NaCl)

Cyanogen Chloride (CNCl)

+ Cl2

Chlorine (Cl2)

Click to download full resolution via product page

Synthesis of Cyanogen Chloride
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2. Hydrolysis of Cyanogen Chloride

In aqueous solutions, cyanogen chloride slowly hydrolyzes to produce cyanate and chloride

ions.

Cyanogen Chloride (CNCl)

Cyanate (OCN⁻) + Chloride (Cl⁻) + 2H⁺

+ H2O

Water (H2O)

Click to download full resolution via product page

Hydrolysis of Cyanogen Chloride

3. Trimerization of Cyanogen Chloride

In the presence of an acid catalyst, cyanogen chloride can trimerize to form cyanuric chloride.

3 Cyanogen Chloride (3 CNCl) Cyanuric Chloride (C3N3Cl3)Acid Catalyst

Click to download full resolution via product page

Trimerization of Cyanogen Chloride

To cite this document: BenchChem. [Thermochemical Properties of Cyanogen Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212222#thermochemical-data-for-cyanogen-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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